Cas no 122294-15-9 (4-(3,4-dimethoxyphenyl)-3-methoxybenzoic acid)

• Product Name: 4-(3,4-dimethoxyphenyl)-3-methoxybenzoic acid
• CAS No: 122294-15-9
• MF: C₁₆H₁₆O₅
• MW: 288.295245170593
• MDL: MFCD18321384
• CID: 2617944
• PubChem ID: 14570132
• Update Time: 2025-06-11

4-(3,4-dimethoxyphenyl)-3-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-dimethoxyphenyl)-3-methoxybenzoic acid
• 4-(3,4-Dimethoxyphenyl)-3-methoxybenzoic acid, 95%
• 2,3',4'-Trimethoxy[1,1'-biphenyl]-4-carboxylic acid
• 2,3',4'-Trimethoxy-[1,1'-biphenyl]-4-carboxylic acid
• MFCD18321384
• DTXSID80561760
• 122294-15-9

• MDL： MFCD18321384
• Inchi： 1S/C16H16O5/c1-19-13-7-5-10(8-15(13)21-3)12-6-4-11(16(17)18)9-14(12)20-2/h4-9H,1-3H3,(H,17,18)
• InChI Key： LJZFSRRQYMXRKG-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=O)O)C=CC=1C1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 288.09977361Da
• Monoisotopic Mass: 288.09977361Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 65Ų

Additional information on 4-(3,4-dimethoxyphenyl)-3-methoxybenzoic acid

Introduction to 4-(3,4-dimethoxyphenyl)-3-methoxybenzoic acid (CAS No. 122294-15-9)

4-(3,4-dimethoxyphenyl)-3-methoxybenzoic acid (CAS No. 122294-15-9) is a versatile organic compound with a complex molecular structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique combination of aromatic and methoxy functionalities, which contribute to its diverse biological activities and potential therapeutic applications.

The chemical structure of 4-(3,4-dimethoxyphenyl)-3-methoxybenzoic acid consists of a benzene ring substituted with a methoxy group at the 3-position and a 3,4-dimethoxyphenyl group at the 4-position. The presence of multiple methoxy groups imparts significant electron-donating properties to the molecule, influencing its reactivity and biological interactions. This structural feature makes it an attractive candidate for various medicinal applications, particularly in the development of new drugs targeting specific biological pathways.

Recent research has highlighted the potential of 4-(3,4-dimethoxyphenyl)-3-methoxybenzoic acid in several therapeutic areas. One notable area of interest is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators of inflammation. This makes it a promising candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 4-(3,4-dimethoxyphenyl)-3-methoxybenzoic acid has also been investigated for its antioxidant properties. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in various chronic diseases such as cardiovascular disease and neurodegenerative disorders. Research has demonstrated that this compound can effectively scavenge free radicals and protect cells from oxidative damage, suggesting its potential as a therapeutic agent in these conditions.

The pharmacological profile of 4-(3,4-dimethoxyphenyl)-3-methoxybenzoic acid has also been explored in the context of cancer therapy. Preclinical studies have shown that this compound exhibits cytotoxic effects against various cancer cell lines, including breast cancer, colon cancer, and leukemia. The mechanism of action appears to involve the induction of apoptosis (programmed cell death) and the inhibition of cell proliferation. These findings have sparked interest in further investigating the potential use of this compound as an anticancer agent.

Beyond its direct therapeutic applications, 4-(3,4-dimethoxyphenyl)-3-methoxybenzoic acid has also been studied for its role as a lead compound in drug discovery. Its unique structural features make it an excellent starting point for the development of more potent and selective analogs. Chemists have employed various synthetic strategies to modify the structure of this compound, aiming to enhance its biological activity and improve its pharmacokinetic properties. These efforts have led to the identification of several promising derivatives with enhanced therapeutic potential.

The synthesis of 4-(3,4-dimethoxyphenyl)-3-meth oxybenzoic acid typically involves multi-step reactions starting from readily available starting materials. Common synthetic routes include Friedel-Crafts acylation followed by methylation and subsequent functional group transformations. Advances in synthetic chemistry have enabled more efficient and scalable methods for producing this compound, facilitating its use in both research and industrial settings.

In conclusion, 4-(3,4-dimeth oxyphenyl)-3-meth oxybenzoic acid (CAS No. 122294-15-9) is a multifaceted organic compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure endows it with valuable biological properties, making it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, highlighting its significance in the field.